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Cat. No.: B1342929

An In-depth Technical Guide to Formamidine Hydroiodide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Formamidine Hydroiodide (FAI), also known as formamidinium iodide, has emerged as a
pivotal precursor in the advancement of next-generation optoelectronic materials, most notably
in the field of perovskite solar cells. Its unique properties contribute to enhanced power
conversion efficiencies and improved stability of perovskite-based devices. This technical guide
provides a comprehensive overview of Formamidine Hydroiodide, including its chemical and
physical properties, detailed synthesis protocols, in-depth analysis of its applications, and
crucial safety information. The content is tailored for researchers, scientists, and professionals
in drug development who are interested in the fundamental and applied aspects of this
compound.

Introduction

Formamidine Hydroiodide, with the CAS number 879643-71-7, is an organic salt that has
garnered significant attention in materials science.[1][2][3] It is a key component in the
synthesis of formamidinium lead iodide (FAPbIs) perovskites, which are at the forefront of
photovoltaic research.[1][4][5] The incorporation of the formamidinium cation (FA*) in the
perovskite crystal lattice offers several advantages over the more traditional methylammonium
(MAY) cation, including a more ideal bandgap for single-junction solar cells and superior
thermal stability.[1][6] This guide aims to be an essential resource for understanding and
utilizing Formamidine Hydroiodide in a research and development setting.
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Chemical and Physical Properties

A thorough understanding of the physicochemical properties of Formamidine Hydroiodide is

fundamental for its effective application. It is typically a white to off-white crystalline solid or

powder.[1][2]

Property Value References

CAS Number 879643-71-7 [11[2][3]

Chemical Formula CHslIN2 [1][3]

Molecular Weight 171.97 g/mol [1112][3]
White to almost white

Appearance [11[2]
powder/crystals

Melting Point 242 °C (decomposes) [1][7]

N Soluble in water, DMF, and

Solubility [7][8]
DMSO
QHIPGANWSLEMTI-

InChl Key [1]

UHFFFAOYSA-N

Chemical Structure

Caption: Chemical structure of Formamidinium lodide.

Synthesis of Formamidine Hydroiodide

High-purity Formamidine Hydroiodide is crucial for the fabrication of high-performance

perovskite solar cells.[1] Acommon and effective laboratory-scale synthesis involves the

reaction of formamidine acetate with hydroiodic acid.[1][9]

Synthetic Pathway
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Caption: General workflow for the synthesis of Formamidine Hydroiodide.

Detailed Experimental Protocol

This protocol is based on established methods for the synthesis of Formamidine Hydroiodide.

[9]

Materials:

e Formamidine acetate

e Hydroiodic acid (57 wt. % in water)

e Deionized water

 Diethyl ether

o Ethanol

e Round-bottom flask

o Magnetic stirrer and stir bar

e |ce bath

e Rotary evaporator
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e Biuchner funnel and filter paper
e Vacuum oven
Procedure:

e Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve
formamidine acetate in a minimal amount of deionized water. Place the flask in an ice bath
and allow it to cool to 0-5 °C with continuous stirring.

» Addition of Hydroiodic Acid: Slowly add a stoichiometric equivalent of hydroiodic acid
dropwise to the cooled formamidine acetate solution. A 1 to 1.5 molar ratio of hydroiodic acid
to formamidine acetate can be used.[9] Maintain the temperature of the reaction mixture
below 10 °C throughout the addition.

e Reaction: Allow the reaction to proceed for 2 hours in the ice bath with continuous stirring.[9]
e Solvent Removal: Remove the solvent (water and acetic acid) using a rotary evaporator.

e Washing: Wash the resulting solid with diethyl ether to remove any unreacted starting
materials and byproducts. This step should be repeated until the solid becomes a white or
off-white powder.[9]

e Recrystallization (Optional but Recommended): For higher purity, recrystallize the crude
product from a mixture of ethanol and diethyl ether.[9] Dissolve the solid in a minimal amount
of hot ethanol and then precipitate it by the slow addition of diethyl ether.

» Drying: Collect the purified crystals by vacuum filtration and dry them in a vacuum oven
overnight at a moderate temperature (e.g., 60 °C).

» Storage: Store the final product in a desiccator under a dark and inert atmosphere to prevent
degradation.[9]

Applications in Perovskite Solar Cells

The primary and most impactful application of Formamidine Hydroiodide is as a precursor for
the synthesis of formamidinium lead iodide (FAPbIs) perovskites.[1][10][11] These materials are
used as the light-absorbing layer in perovskite solar cells.
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Role in Perovskite Structure and Performance
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Caption: Role of FAI in forming FAPDbIs and enhancing solar cell properties.

FAPDbIs perovskites exhibit a narrower bandgap of approximately 1.48 eV compared to their
methylammonium lead iodide (MAPDIs) counterparts (~1.57 eV).[6][10] This narrower bandgap
is closer to the ideal value for a single-junction solar cell, allowing for the absorption of a
broader range of the solar spectrum and thus higher potential power conversion efficiencies.[1]
[10]

Furthermore, the formamidinium cation is larger than the methylammonium cation, which leads
to a more symmetric and stable perovskite crystal structure. This results in improved thermal
stability, a critical factor for the long-term performance and commercial viability of perovskite
solar cells.[1][6]

However, at room temperature, the photoactive black a-phase of FAPbIs can transition to a
photo-inactive yellow d-phase.[1][5] Research has shown that the introduction of additives and
careful control of fabrication conditions can stabilize the desired a-phase.[1][10]

Stability and Degradation
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The stability of Formamidine Hydroiodide and the resulting perovskite films is a crucial area
of research. FAl itself is hygroscopic and sensitive to air and light, necessitating storage under
an inert atmosphere in the dark.[7]

The degradation of formamidinium-based perovskites is often initiated by exposure to moisture
and oxygen.[12] This can lead to the decomposition of the perovskite structure and a
subsequent decrease in device performance. The degradation pathway can involve the
dissolution of FAI by water and the oxidation of iodide by oxygen, leading to phase
transformations to non-perovskite structures.[12]

Elevated temperatures can also accelerate the degradation of formamidinium compounds and
the perovskites derived from them.[1] Researchers are actively exploring strategies to enhance
the stability of FAPDIs, including the use of mixed cations and anions, additive engineering, and
surface passivation.[1][12]

Safety Information

According to available safety data sheets, Formamidine Hydroiodide is not classified as a
hazardous substance or mixture according to Regulation (EC) No. 1272/2008.[7][13] However,
as with all laboratory chemicals, appropriate safety precautions should be taken.

Handling Precautions:

Avoid inhalation, ingestion, and contact with skin and eyes.[7]

Use in a well-ventilated area, preferably in a fume hood.[7]

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and
a lab coat.

Wash hands thoroughly after handling.[7]
First Aid Measures:
« Inhalation: Move to fresh air. If you feel unwell, seek medical attention.

» Skin Contact: Remove contaminated clothing and rinse skin with plenty of water.
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Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing and seek medical attention if irritation persists.

Ingestion: Rinse mouth and seek medical advice.

Conclusion

Formamidine Hydroiodide is a cornerstone material in the advancement of perovskite solar

cell technology. Its ability to tune the bandgap and enhance the thermal stability of perovskite

films has been instrumental in achieving high power conversion efficiencies. A comprehensive

understanding of its properties, synthesis, and handling is essential for researchers aiming to

further innovate in this exciting field. This guide provides a foundational knowledge base to

support such endeavors.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Formamidine Hydroiodide CAS number]. BenchChem,
[2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1342929#formamidine-hydroiodide-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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